N-(3-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H17ClN4O3S2/c1-12-7-8-13(9-15(12)21)23-18(26)11-29-20-22-10-17-19(24-20)14-5-3-4-6-16(14)25(2)30(17,27)28/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: GWUIXYCITLRVNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)C)Cl
• Molecular Formula: C20H17ClN4O3S2
• Molecular Weight: 461.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C20H17ClN4O3S2 and its molecular weight is 460.95. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

Research on compounds structurally related to N-(3-chloro-4-methylphenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide has shown interest in improving metabolic stability through the investigation of various heterocycles. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors have explored different heterocyclic analogues to reduce metabolic deacetylation, aiming at enhancing in vitro potency and in vivo efficacy (Stec et al., 2011).

Antitumor Activity

Several studies have synthesized new benzothiazole derivatives, including those structurally related to the queried compound, to evaluate their antitumor activity. These efforts aim at identifying compounds with considerable anticancer activity against a range of cancer cell lines, highlighting the potential of these chemical structures in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Anticonvulsant Evaluation

Research into indoline derivatives of benzothiazole acetamide has revealed significant anticonvulsant activity in experimental models. These studies not only assess the efficacy of such compounds against seizures but also explore their interactions with key receptors and channels involved in epileptogenesis, offering insights into novel therapeutic approaches for epilepsy management (Nath et al., 2021).

Anti-inflammatory Activity

Synthesis of novel derivatives featuring the benzothiazole acetamide scaffold has been pursued to discover compounds with anti-inflammatory properties. For instance, derivatives synthesized for their potential anti-inflammatory activity have demonstrated significant effects, underscoring the therapeutic potential of these chemical entities in the treatment of inflammation-related disorders (Sunder & Maleraju, 2013).

Anti-HIV Agents

Studies have explored the structure-activity relationships of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives as potential anti-HIV agents. By investigating accessory groups at specific positions of the core structure, researchers aim to develop more potent inhibitors against HIV-1 and HIV-2 strains, contributing to the ongoing efforts in HIV/AIDS treatment (Mizuhara et al., 2012).